Cas no 540740-47-4 (1-(phenylsulfonyl)-1h-indole-2-carboxamide)

1-(phenylsulfonyl)-1h-indole-2-carboxamide structure
540740-47-4 structure
Product Name:1-(phenylsulfonyl)-1h-indole-2-carboxamide
CAS No:540740-47-4
MF:C15H12N2O3S
MW:300.332382202148
CID:939562
PubChem ID:506835
Update Time:2025-04-19

1-(phenylsulfonyl)-1h-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-(phenylsulfonyl)-1h-indole-2-carboxamide
    • 1-(benzenesulfonyl)indole-2-carboxamide
    • 1H-indole-2-carboxamide, 1-(phenylsulfonyl)-
    • AKOS015961302
    • 540740-47-4
    • 1-(benzenesulfonyl)-1H-indole-2-carboxamide
    • AC-13615
    • DTXSID20333463
    • CHEMBL84300
    • AB25007
    • SCHEMBL3836440
    • MDL: MFCD06410853
    • Inchi: 1S/C15H12N2O3S/c16-15(18)14-10-11-6-4-5-9-13(11)17(14)21(19,20)12-7-2-1-3-8-12/h1-10H,(H2,16,18)
    • InChI Key: MAGSCLQXYYEPGN-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(N1C(C(N)=O)=CC2C=CC=CC1=2)(=O)=O

Computed Properties

  • Exact Mass: 300.05696
  • Monoisotopic Mass: 300.05686342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 494
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 90.5Ų

Experimental Properties

  • PSA: 82.16
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